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Cat. No.: B016114
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(2S,4S)-4-Methylglutamic acid is a conformationally constrained analog of the
neurotransmitter L-glutamic acid. In the complex world of neuroscience research, the precise
three-dimensional arrangement of atoms in a molecule, its stereochemistry, is paramount to its
biological activity. The introduction of a methyl group at the 4-position of glutamic acid creates
distinct stereoisomers, each with a unique pharmacological profile. While its diastereomer,
(2S,4R)-4-Methylglutamic acid, is renowned as a potent and selective agonist for kainate-type
ionotropic glutamate receptors, the (2S,4S) isomer distinguishes itself by acting as a highly
selective and potent agonist for metabotropic glutamate receptors (mGIuRs).[1][2]

This guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals, providing a detailed overview of commercial suppliers, in-depth
application notes on its mechanism of action, and validated protocols for its use in experimental
settings. Understanding the specific properties and applications of the (2S,4S) isomer is critical
for designing targeted experiments to probe the function of metabotropic glutamate receptors in

the central nervous system.
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Section 1: Commercial Suppliers of (2S,4S)-4-
Methylglutamic Acid

The procurement of high-purity research chemicals is a critical first step for any successful
experimental campaign. The following table provides a comparative overview of commercial
suppliers for (2S,4S)-4-Methylglutamic Acid, also identified by its CAS number 6141-27-1.
Researchers are advised to request lot-specific certificates of analysis to ensure purity and
identity.
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Supplier

Product
Name

CAS
Number

Molecular
Formula

Purity

Additional
Information

Chonggqing
Chemdad
Co., Ltd.

(2S,4S)-4-
METHYLGLU
TAMIC ACID

6141-27-1

C6H11NO4

Not specified

Described as
a white solid
with a melting
point of 150-
153°C.
Recommend
ed storage at
-20°C.[1]

Santa Cruz
Biotechnolog

y, Inc.

(2S,4R)-4-
Methylglutami
c Acid

31137-74-3

C6H11NO4

297%

Note: This is
the (2S,4R)
isomer, often
studied for its
effects on
kainate
receptors and
EAAT?2
inhibition.[3] It
is included
here for
comparative
purposes and
to highlight
the
importance of
verifying the
correct

stereoisomer.
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Also the

(2S,4R)
(2S,4R)-4- isomer.
Methylglutami  31137-74-3 C6H11NO4 97% - 98% Available in

c Acid quantities

Angene

Chemical

from 1mg to
50mg.[4]

Note: The availability of the (2S,4S) isomer can be more limited compared to the (2S,4R)
isomer. It is crucial to confirm the specific stereochemistry (CAS 6141-27-1) with the supplier
before purchasing.

Section 2: Application Notes
Mechanism of Action: A Selective Agonist at
Metabotropic Glutamate Receptors

Glutamate is the primary excitatory neurotransmitter in the central nervous system, activating
both ionotropic receptors (iGIuRs), which are ligand-gated ion channels, and metabotropic
receptors (MGIuRs), which are G-protein-coupled receptors (GPCRSs).[2][5] mGluRs modulate
synaptic transmission and neuronal excitability, playing key roles in learning, memory, and pain
perception.[5]

(2S,4S)-4-Methylglutamic acid's constrained conformation allows it to selectively bind to and
activate specific mGIuR subtypes.[1] This selectivity is crucial for dissecting the complex roles
of different glutamate receptor families. Unlike the fast synaptic transmission mediated by
IGIuRs, the activation of mGIluRs by (2S,4S)-4-Methylglutamic acid initiates a slower,
modulatory response through intracellular signaling cascades.
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Figure 1: Simplified mGIuR signaling pathway activated by (2S,4S)-4-Methylglutamic acid.

Key Research Applications

The selectivity of (2S,4S)-4-Methylglutamic acid makes it an invaluable tool for:

Characterizing mGIuR Subtype Function: By selectively activating mGIuRs, researchers can
investigate their specific roles in different brain regions and neuronal circuits.

Studying Synaptic Plasticity: mGluRs are known to be involved in long-term potentiation
(LTP) and long-term depression (LTD), cellular mechanisms underlying learning and
memory.

Investigating Neurological and Psychiatric Disorders: Dysregulation of mGIluR signaling has
been implicated in conditions such as epilepsy, anxiety, and schizophrenia.[6] This
compound can be used in cellular and animal models to explore the therapeutic potential of
targeting mGIuRs.[7]

Pain Research: Certain mGIuR subtypes are involved in the modulation of pain signals in the
spinal cord. It has been shown that agonists like (2S,4S)-4-Methylglutamic acid can
attenuate inflammatory hyperalgesia.[1]

Solubility, Storage, and Handling
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e Chemical Properties: (2S,4S)-4-Methylglutamic acid is typically a white to off-white solid.[1]

e Solubility: It is soluble in water and slightly soluble in methanol.[1] For experimental use, it is
recommended to prepare fresh aqueous solutions or to prepare concentrated stock solutions
in a suitable solvent (e.g., water or DMSQO) and store them in aliquots.

e Storage: The solid compound should be stored at -20°C in a freezer to ensure long-term
stability.[1] Stock solutions should be stored at -20°C or -80°C and undergo a limited number
of freeze-thaw cycles.

Section 3: Experimental Protocols

The following protocols are intended as a guide. Researchers must optimize concentrations,
incubation times, and other parameters based on their specific experimental system (e.g., cell
type, tissue preparation).

Protocol 1: Preparation of a 10 mM Stock Solution

Rationale: Preparing a concentrated stock solution allows for accurate and convenient dilution
to final working concentrations while minimizing the volume of solvent added to the
experimental system.

Materials:

(2S,4S)-4-Methylglutamic Acid (MW: 161.16 g/mol )[1]

Sterile, nuclease-free water or DMSO

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

e Weighing: Accurately weigh out 1.61 mg of (2S,4S)-4-Methylglutamic acid. Perform this in
a clean, calibrated microbalance.
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e Solubilization: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of sterile
water or DMSO to the tube.

» Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming
in a water bath may aid dissolution in aqueous solutions.

» Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes
(e.g., 20-50 pL) in sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Protocol 2: In Vitro Application in Neuronal Cell Culture

Rationale: This protocol describes the application of (2S,4S)-4-Methylglutamic acid to
cultured cells to study its effects on cellular signaling, viability, or gene expression. Aseptic
technique is critical to prevent contamination.[8][9]

Materials:

e Cultured cells (e.g., primary neurons or a neuronal cell line) in multi-well plates
o Complete cell culture medium, pre-warmed to 37°C[10]

e 10 mM stock solution of (2S,4S)-4-Methylglutamic acid

o Phosphate-Buffered Saline (PBS)

» Biological safety cabinet

e CO2 incubator (37°C, 5% CO2)[11]

Figure 2: General workflow for in vitro cell culture experiments.

Procedure:

o Preparation: Turn on the biological safety cabinet at least 15 minutes before use.[8] Wipe
down all surfaces and items entering the cabinet with 70% ethanol.

o Prepare Working Solution: Thaw an aliquot of the 10 mM stock solution. Dilute the stock
solution in pre-warmed complete culture medium to the desired final concentration (e.g., for
a 10 pM final concentration, add 1 pL of 10 mM stock to 1 mL of medium). Prepare a vehicle
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control medium containing the same concentration of solvent (water or DMSO) used for the
stock solution.

o Cell Treatment: Remove the multi-well plate from the incubator. Carefully aspirate the old
medium from the wells.

o Application: Gently add the medium containing the desired concentration of (2S,4S)-4-
Methylglutamic acid or the vehicle control medium to the appropriate wells.

 Incubation: Return the plate to the CO2 incubator and incubate for the desired experimental
duration (this can range from minutes for acute signaling studies to hours or days for chronic
exposure studies).

o Termination and Analysis: After incubation, terminate the experiment as required for your
downstream analysis. This may involve washing the cells with PBS, lysing the cells for
biochemical analysis, or fixing the cells for imaging.

References

Process for synthesizing I-y-methylene glutamic acid and analogs.

e 2S,4R-4-Methylglutam

e (2S,4R)-4-Methylglutamic Acid | CAS 31137-74-3. Santa Cruz Biotechnology.

e (2S,4R)-4-Methylglutamic Acid (CAS# 31137-74-3). Angene Chemical.

e (2S,4S)-4-METHYLGLUTAMIC ACID. Two Chongqging Chemdad Co., Ltd.

e (2R,4S)-5-(Biphenyl-4-yl)-4-[(tert-butoxycarbonyl)amino]-2-methylpentanoic acid CAS NO
1012341-50-2. Echemi.

e (2S,4R)-4-methylglutamic acid (SYM 2081)

» Basic Cell Culture Protocols. Humana Press.

« Synthesis of Enantiopure Di(tert-butyl) (2S,4S)-4-hydroxy-6-oxo-1,2-piperidinedicarboxylate.
Organic Syntheses. [Link]

e (2R,4R)-4-Methylglutamic acid hydrochloride. Santa Cruz Biotechnology.

« Activation of Metabotropic Glutamate Receptor (mGlu2) and Muscarinic Receptors (M1, M4,
and M5), Alone or in Combination, and Its Effect on MK-801-Induced Cognitive Deficits in the
Morris Water Maze in Mice. Semantic Scholar. [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b016114/docs?utm_src=pdf-body#introduction-navigating-the-stereochemistry-and-utility-of-2s-4s-4-methylglutamic-acid
https://www.benchchem.com/product/b016114/docs?utm_src=pdf-body#introduction-navigating-the-stereochemistry-and-utility-of-2s-4s-4-methylglutamic-acid
https://www.benchchem.com/product/b016114/docs?utm_src=pdf-body#introduction-navigating-the-stereochemistry-and-utility-of-2s-4s-4-methylglutamic-acid
http://www.orgsyn.org/demo.aspx?prep=v87p0014
https://www.semanticscholar.org/paper/Activation-of-Metabotropic-Glutamate-Receptor-and-Wieronska-Pilska/1c31405e60802c2e07971701e403d1685376834b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems. NIH
National Center for Biotechnology Information. [Link]

e Process for synthesizing L-y-methylene glutamic acid and analogs.

e Agonists and Antagonists of Metabotropic Glutamate Receptors: Anticonvulsants and
Antiepileptogenic Agents? NIH National Center for Biotechnology Information. [Link]

o Synthesis of the Novel 4,4'- and 6,6'- Dihydroxamic - 2,2'-Bipyridines and Improved Routes
to 4,4'- and 6,6'- Substituted 2,2'-Bipyridines and Mono-N-Oxide-2,2'-Bipyridine. SciELO.
[Link]

» Microbial Poly-(glutamic acid): Production, Biosynthesis, Properties, and Their Applications in
the Food and Biomedicals. Preprints.org. [Link]

o Synthesis of Poly-y-Glutamic Acid and Its Application in Biomedical Materials. MDPI. [Link]
e Synthesis of (2S,3S)-3-Aroyl Pyroglutamic Acid Amides. MDPI. [Link]

e LCMS Protocols. The DAN Lab - University of Wisconsin—Madison. [Link]

o Cell Cultivation Handbook. Nacalai Tesque. [Link]

» Protocol for long-term treatment of lowly aggressive cancer cell lines with low concentrations
of anti-tumor drugs. NIH National Center for Biotechnology Information. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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